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Introduction

SKF 97541 is a potent and selective agonist for the Gamma-aminobutyric acid (GABA) type B
(GABAB) receptor.[1] As the primary inhibitory neurotransmitter in the central nervous system,
GABA plays a crucial role in modulating neuronal excitability. SKF 97541's action at GABAB
receptors makes it a valuable tool for investigating a wide range of physiological processes,
including neurological disorders, pain perception, and addiction.[1] These application notes
provide a comprehensive overview of recommended dosages, detailed experimental protocols,
and the underlying signaling pathways relevant to the use of SKF 97541 in mouse models.

Data Presentation
Recommended Dosage of SKF 97541 in Rodent Studies

The following table summarizes reported dosages of SKF 97541 in various rodent models and
research contexts. It is important to note that optimal dosage can vary depending on the
specific mouse strain, age, sex, and the experimental paradigm. Therefore, a pilot study to
determine the optimal dose for your specific application is highly recommended.
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. Research Administrat Dosage . Reference(s

Species . Vehicle
Area ion Route Range
Gastric Acid Intravenous 0.01-0.3 )

Mouse ] ) Saline [2][3]
Secretion @i.v.) mg/kg
Epilepsy/Neu  Intraperitonea i

Rat ] ) 0.1 -1 mg/kg Saline [415]
rological [ (i.p.)
Behavioral Intraperitonea  0.05 - 0.25 )

Mouse ) ) Saline [6]
(Estimated) [ (i.p.) mg/kg

Note: The behavioral dosage for mice is an estimation based on the reported potency of SKF
97541 being approximately 10 times that of baclofen, another GABAB agonist, for which
intraperitoneal doses of 0.5 - 2.5 mg/kg have been used in mouse behavioral studies.[6]

Signaling Pathway

Activation of the GABAB receptor by an agonist like SKF 97541 initiates a cascade of
intracellular events. The receptor is a G-protein coupled receptor (GPCR) that heterodimerizes
with GABAB1 and GABAB2 subunits. Upon agonist binding, the associated G-protein (Gai/0) is
activated, leading to the dissociation of its a and By subunits. These subunits then modulate
downstream effectors, ultimately resulting in a hyperpolarization of the neuron and inhibition of
neurotransmitter release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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